Cas no 20895-90-3 (1-(2-Chloro-6-nitrophenyl)ethanone)

• Product Name: 1-(2-Chloro-6-nitrophenyl)ethanone
• CAS No: 20895-90-3
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• CID: 1090090
• PubChem ID: 20456570
• Update Time: 2025-06-22

1-(2-Chloro-6-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6-nitrophenyl)ethanone
• 1-(2-chloro-6-nitro-phenyl)-ethanone
• 2-Chlor-5-nitro-acetophenon
• 2-Chlor-6-nitro-acetophenon
• 2-chloro-6-nitroacetophenone
• AK142391
• AM807391
• SureCN3503761
• AKOS018707347
• 1-(2-chloro-6-nitrophenyl)ethan-1-one
• DS-019754
• EN300-134534
• A849233
• Ethanone, 1-(2-chloro-6-nitrophenyl)-
• DMKAVNKNXDGXHS-UHFFFAOYSA-N
• 20895-90-3
• DTXSID70607409
• SCHEMBL3503761

• MDL： MFCD22124953
• Inchi： 1S/C8H6ClNO3/c1-5(11)8-6(9)3-2-4-7(8)10(12)13/h2-4H,1H3
• InChI Key： DMKAVNKNXDGXHS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.0036207g/mol
• Monoisotopic Mass: 199.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.378
• Boiling Point: 281 ºC
• Flash Point: 124 ºC

Additional information on 1-(2-Chloro-6-nitrophenyl)ethanone

1-(2-Chloro-6-Nitrophenyl)Ethanone: A Comprehensive Overview

1-(2-Chloro-6-nitrophenyl)ethanone, also known by its CAS number 20895-90-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a chlorinated aromatic ring with a nitro group and an ethanone moiety. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The molecular structure of 1-(2-chloro-6-nitrophenyl)ethanone consists of a benzene ring substituted with a chlorine atom at the 2-position and a nitro group at the 6-position. The ethanone group is attached to the benzene ring at the 1-position, creating a ketone functionality. This arrangement not only influences the compound's reactivity but also its solubility and stability under different conditions. Recent studies have highlighted the importance of such substituted aromatic compounds in drug design and material synthesis.

From a chemical standpoint, 1-(2-chloro-6-nitrophenyl)ethanone exhibits interesting reactivity due to the electron-withdrawing effects of both the chlorine and nitro groups. These groups deactivate the aromatic ring, making it less reactive towards electrophilic substitution but enhancing its reactivity in certain nucleophilic reactions. The ketone group further contributes to the compound's versatility, enabling it to participate in various condensation reactions, such as the aldol reaction or Claisen condensation.

The synthesis of 1-(2-chloro-6-nitrophenyl)ethanone typically involves multi-step processes, often starting from chloronitrobenzene derivatives. Recent advancements in synthetic methodologies have focused on improving yield and purity through optimized reaction conditions and catalysts. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions.

In terms of applications, 1-(2-chloro-6-nitrophenyl)ethanone has found utility in several areas. In materials science, it serves as a precursor for the synthesis of advanced polymers and coatings due to its ability to form stable cross-linked structures. In pharmaceutical research, derivatives of this compound have been investigated for their potential as anti-inflammatory agents or antimicrobial compounds. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new semiconductor materials.

Recent studies have also explored the environmental impact of 1-(2-chloro-6-nitrophenyl)ethanone. Researchers have examined its biodegradation pathways under various conditions, aiming to develop sustainable methods for its disposal. These studies have revealed that while the compound is relatively stable under normal conditions, it can undergo microbial degradation under specific environmental conditions.

In conclusion, 1-(2-chloro-6-nitrophenyl)ethanone, with its CAS number 20895-90-3, remains a significant compound in both academic research and industrial applications. Its unique structure and reactivity continue to make it a focal point for innovation across multiple disciplines. As research progresses, new insights into its properties and potential applications are expected to emerge, further solidifying its role in modern chemistry.